Cas no 2877657-25-3 (6-(difluoromethyl)-N-(4-methoxyphenyl)-2-methylpyrimidine-4-carboxamide)

• Product Name: 6-(difluoromethyl)-N-(4-methoxyphenyl)-2-methylpyrimidine-4-carboxamide
• CAS No: 2877657-25-3
• MF: C₁₄H₁₃F₂N₃O₂
• MW: 293.268729925156
• CID: 5307842
• PubChem ID: 165432548
• Update Time: 2025-09-28

6-(difluoromethyl)-N-(4-methoxyphenyl)-2-methylpyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-N-(4-methoxyphenyl)-2-methyl-4-pyrimidinecarboxamide
• 6-(difluoromethyl)-N-(4-methoxyphenyl)-2-methylpyrimidine-4-carboxamide
• 2877657-25-3
• AKOS040878048
• F6799-5976

• Inchi： 1S/C14H13F2N3O2/c1-8-17-11(13(15)16)7-12(18-8)14(20)19-9-3-5-10(21-2)6-4-9/h3-7,13H,1-2H3,(H,19,20)
• InChI Key： PINZMOBSKFPCDF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(NC2C=CC(=CC=2)OC)=O)=NC(C)=N1)F

Computed Properties

• Exact Mass: 293.09758299g/mol
• Monoisotopic Mass: 293.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 352.3±42.0 °C(Predicted)
• pka: 9.60±0.70(Predicted)

Additional information on 6-(difluoromethyl)-N-(4-methoxyphenyl)-2-methylpyrimidine-4-carboxamide

6-(Difluoromethyl)-N-(4-Methoxyphenyl)-2-Methylpyrimidine-4-Carboxamide: A Comprehensive Overview

The compound 6-(difluoromethyl)-N-(4-methoxyphenyl)-2-methylpyrimidine-4-carboxamide, with the CAS number 2877657-25-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is notable for its unique structure, which combines a pyrimidine ring system with substituents that confer both electronic and steric properties, making it a promising candidate for various applications.

The core of this molecule is a pyrimidine ring, a six-membered aromatic structure with two nitrogen atoms at positions 1 and 3. The substitution pattern on the pyrimidine ring plays a crucial role in determining its biological activity and chemical reactivity. At position 6, the molecule bears a difluoromethyl group, which introduces electron-withdrawing effects due to the electronegativity of fluorine atoms. This substitution enhances the stability of the molecule and potentially improves its bioavailability when used in pharmacological contexts.

At position 4 of the pyrimidine ring, there is a carboxamide group attached to a 4-methoxyphenyl moiety. The methoxy group on the phenyl ring is an electron-donating substituent, which can influence the electronic properties of the entire molecule and potentially enhance its binding affinity to target proteins or enzymes. The combination of these groups creates a molecule with a balance of hydrophilic and hydrophobic characteristics, which is often desirable in drug design.

Recent studies have highlighted the potential of this compound as an agrochemical agent, particularly as a herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism or fungal growth has been demonstrated in laboratory settings. For instance, research published in 2023 revealed that this compound exhibits potent activity against several pathogenic fungi, including Botrytis cinerea and Alternaria solani. These findings suggest that it could be developed into an effective fungicide for crop protection.

In addition to its agricultural applications, this compound has also been explored for its potential in medicinal chemistry. Preclinical studies have shown that it may possess anti-inflammatory and anticancer properties. A study conducted in 2023 demonstrated that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. Furthermore, preliminary experiments suggest that it may induce apoptosis in certain cancer cell lines, indicating its potential as an anticancer agent.

The synthesis of 6-(difluoromethyl)-N-(4-methoxyphenyl)-2-methylpyrimidine-4-carboxamide involves a multi-step process that typically begins with the preparation of the pyrimidine ring system. Key steps include nucleophilic substitution reactions, amide bond formation, and fluorination processes to introduce the difluoromethyl group. The optimization of these steps is critical to ensure high yields and purity of the final product.

From an environmental perspective, this compound has been evaluated for its ecotoxicological profile. Studies indicate that it has low toxicity towards non-target organisms such as fish and aquatic invertebrates when used at recommended application rates. However, further research is needed to fully understand its long-term environmental impact and degradation pathways.

In conclusion, 6-(difluoromethyl)-N-(4-methoxyphenyl)-2-methylpyrimidine-4-carboxamide represents a versatile molecule with promising applications in both agriculture and medicine. Its unique structure, combined with recent advances in synthetic chemistry and biological testing, positions it as a valuable compound for further development and commercialization.